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Executive Summary
Pilabactam sodium (formerly known as ANT3310) is a novel, broad-spectrum serine β-

lactamase inhibitor of the diazabicyclooctane (DBO) class.[1][2][3][4] In combination with the

carbapenem antibiotic meropenem, it represents a promising therapeutic strategy to combat

serious infections caused by carbapenem-resistant Gram-negative pathogens. This document

provides an in-depth technical overview of the spectrum of activity of pilabactam sodium,

detailing its in vitro and in vivo efficacy, mechanism of action, and the experimental protocols

utilized in its evaluation.

Mechanism of Action
Pilabactam is a covalent inhibitor of serine β-lactamases (SBLs), enzymes that confer bacterial

resistance to β-lactam antibiotics by hydrolyzing their characteristic four-membered ring.[5][6]

Unlike some other DBOs, pilabactam has been specifically designed to potently inhibit a wide

range of SBLs, including class A (such as KPC), class C (AmpC), and, critically, class D (OXA-

type) carbapenemases.[2][3] The diazabicyclooctane core of pilabactam reacts with the active

serine residue in the β-lactamase active site, forming a stable, covalent adduct that inactivates

the enzyme.[7] This inhibition restores the antibacterial activity of partner β-lactams, such as

meropenem, against otherwise resistant bacteria.[2] Pilabactam itself does not possess

clinically significant intrinsic antibacterial activity.[1]
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The following diagram illustrates the mechanism of action of Pilabactam in combination with

Meropenem.
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*CAMHB: Cation-Adjusted Mueller-Hinton Broth
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Prepare bacterial inoculum to
0.5 McFarland standard

Perform serial two-fold dilutions of
Meropenem-Pilabactam in CAMHB*

Inoculate microtiter plates with
bacterial suspension

Incubate plates at 35°C
for 16-20 hours

Visually determine MIC as the lowest
concentration with no visible growth
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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